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Compound of Interest

Compound Name: 5-Iodo-2-methylbenzoic acid

Cat. No.: B1298445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physicochemical properties of 5-
Iodo-2-methylbenzoic acid (CAS No. 54811-38-0), a versatile intermediate in organic

synthesis and pharmaceutical research.

Physicochemical Data
The appearance and melting point of 5-Iodo-2-methylbenzoic acid are critical parameters for

its identification, purity assessment, and application in further synthetic steps.

Parameter Value Source(s)

Appearance
White to off-white or light

yellow crystalline powder
[1][2][3][4][5]

Melting Point 176-180 °C [1][2][4][6][7]

Note: Some sources have reported a melting range of 179.0 to 183.0 °C[3]. While some reports

describe the compound as a colorless liquid, this is inconsistent with its high melting point and

the majority of findings that identify it as a crystalline solid at room temperature[1][6].
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Experimental Protocols
Determination of Melting Point (Capillary Method)

A standard and widely accepted method for determining the melting point of a crystalline solid

like 5-Iodo-2-methylbenzoic acid is the capillary melting point technique.

Objective: To determine the temperature range over which the solid-to-liquid phase transition

occurs.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle

Sample of 5-Iodo-2-methylbenzoic acid

Procedure:

Sample Preparation: A small amount of the crystalline 5-Iodo-2-methylbenzoic acid is finely

ground using a mortar and pestle to ensure a uniform particle size.

Capillary Tube Packing: The open end of a capillary tube is tapped into the powdered

sample, forcing a small amount of the solid into the tube. The tube is then inverted and

gently tapped on a hard surface to pack the sample into the sealed end. A sample height of

2-3 mm is ideal.

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus.

Heating and Observation:
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The apparatus is heated at a rapid rate initially until the temperature is approximately 15-

20 °C below the expected melting point (around 155-160 °C for this compound).

The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.

The sample is observed closely through the magnifying lens.

Data Recording:

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire solid sample has completely transformed into a clear

liquid is recorded as the end of the melting range.

A sharp melting range (e.g., 1-2 °C) is indicative of a pure compound.

Visualizations
Logical Workflow for Compound Characterization

The following diagram illustrates a typical workflow for the characterization of a chemical

compound like 5-Iodo-2-methylbenzoic acid in a research and development setting.
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Caption: Workflow for Synthesis and Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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